Cas no 205055-42-1 (2-Thiophenesulfonyl chloride, 5-(3-pyridinyl)-)

• Product Name: 2-Thiophenesulfonyl chloride, 5-(3-pyridinyl)-
• CAS No: 205055-42-1
• MF: C₉H₆ClNO₂S₂
• MW: 259.732438564301
• CID: 3897217
• PubChem ID: 10658976
• Update Time: 2025-04-22

2-Thiophenesulfonyl chloride, 5-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonyl chloride, 5-(3-pyridinyl)-
• 5-pyridin-3-yl-thiophene-2-sulfonyl chloride
• 5-(3-Pyridinyl)-2-thiophenesulfonyl chloride
• SCHEMBL364159
• 205055-42-1
• DB-185275
• 5-Pyridin-3-yl-thiophene-2-sulfonyl choride
• NVUMPUFGYPCSOI-UHFFFAOYSA-N

• Inchi： 1S/C9H6ClNO2S2/c10-15(12,13)9-4-3-8(14-9)7-2-1-5-11-6-7/h1-6H
• InChI Key： NVUMPUFGYPCSOI-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)SC(C2=CC=CN=C2)=CC=1

Computed Properties

• Exact Mass: 258.9528485Da
• Monoisotopic Mass: 258.9528485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.7Ų